molecular formula C36H32FN3O5S B10796744 ethyl 5-(2,3-dimethoxyphenyl)-2-[[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

ethyl 5-(2,3-dimethoxyphenyl)-2-[[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

Cat. No.: B10796744
M. Wt: 637.7 g/mol
InChI Key: QQNUVMRXVVLAAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

MMV666601 is a compound that has garnered interest in the field of medicinal chemistry, particularly for its potential antimalarial properties. It is part of the Malaria Box, a collection of compounds provided by the Medicines for Malaria Venture to facilitate research into new antimalarial drugs .

Preparation Methods

The synthesis of MMV666601 involves several steps, typically starting with the preparation of key intermediates. The exact synthetic route and reaction conditions are proprietary and not publicly disclosed. general methods for synthesizing similar compounds often involve multi-step organic synthesis, including reactions such as nucleophilic substitution, condensation, and cyclization .

Chemical Reactions Analysis

MMV666601 undergoes various chemical reactions, including:

Scientific Research Applications

MMV666601 has been primarily studied for its antimalarial activity. It has shown promising results in inhibiting the growth of Plasmodium falciparum, the parasite responsible for malaria.

Mechanism of Action

The exact mechanism of action of MMV666601 is not fully understood. it is believed to interfere with the metabolic processes of the malaria parasite, possibly by inhibiting key enzymes or disrupting cellular functions. Further research is needed to elucidate the specific molecular targets and pathways involved .

Comparison with Similar Compounds

MMV666601 can be compared with other compounds in the Malaria Box, such as MMV665941 and MMV666101. These compounds share similar structural features and biological activities but differ in their potency and spectrum of activity. MMV666601 is unique in its specific inhibitory effects on certain strains of Plasmodium falciparum .

Similar Compounds

Properties

Molecular Formula

C36H32FN3O5S

Molecular Weight

637.7 g/mol

IUPAC Name

ethyl 5-(2,3-dimethoxyphenyl)-2-[[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

InChI

InChI=1S/C36H32FN3O5S/c1-6-45-35(42)30-31(23-11-8-7-9-12-23)38-36-40(32(30)27-13-10-14-28(43-4)33(27)44-5)34(41)29(46-36)20-24-19-21(2)39(22(24)3)26-17-15-25(37)16-18-26/h7-20,32H,6H2,1-5H3

InChI Key

QQNUVMRXVVLAAU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C2N(C1C3=C(C(=CC=C3)OC)OC)C(=O)C(=CC4=C(N(C(=C4)C)C5=CC=C(C=C5)F)C)S2)C6=CC=CC=C6

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.